5-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile

Specification

• CAS No.: 941266-86-0
• Molecular Formula: C24H21ClN4O3
• Molecular Weight: 448.91
• IUPAC Name: 5-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• Standard InChI: InChI=1S/C24H21ClN4O3/c1-31-20-7-2-4-17(14-20)8-9-22-27-21(16-26)24(32-22)29-12-10-28(11-13-29)23(30)18-5-3-6-19(25)15-18/h2-9,14-15H,10-13H2,1H3/b9-8+
• Standard InChI Key: LKSJQJRINIIEBN-CMDGGOBGSA-N
• SMILES: COC1=CC=CC(=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)Cl)C#N

Introduction

The compound 5-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-[(E)-2-(3-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including a piperazine ring, a chlorobenzoyl moiety, an oxazole ring, and a methoxyphenyl substituent, contribute to its potential biological activity and diverse chemical properties.

Molecular Formula and Weight

• Molecular Formula: C24H21ClN4O3

• Molecular Weight: Not explicitly mentioned in the available sources, but similar compounds typically have a molecular weight around 450 g/mol.

Structural Features and Classification

This compound belongs to the class of heterocyclic compounds, specifically oxazoles, which are known for their diverse biological activities. The presence of a piperazine ring categorizes it as a piperazine derivative. The structural components include:

• Piperazine Ring: A six-membered ring with two nitrogen atoms, known for its role in various pharmacologically active compounds.

• Chlorobenzoyl Moiety: Contributes to the compound's reactivity and potential biological activity.

• Oxazole Ring: A five-membered ring with one oxygen and one nitrogen atom, often found in compounds with significant biological activity.

• Methoxyphenyl Substituent: Adds to the compound's lipophilicity and potential for interaction with biological targets.

Potential Applications and Biological Activity

This compound is of interest due to its potential therapeutic effects, which arise from its interactions with specific molecular targets within biological systems. These interactions can lead to modulation of biological pathways and cellular responses, contributing to its potential as a therapeutic agent.

Potential Biological Activities

Activity Type	Description
Antibacterial	Potential activity against bacterial infections, though specific data is not available for this compound.
Antiviral	Could exhibit antiviral properties based on structural similarities with other active compounds.
Antifungal	May possess antifungal activity, though detailed studies are lacking.
Anticancer	The structural features suggest potential anticancer properties, but further research is needed.

Future Research Directions

• Detailed Synthesis Protocols: Developing efficient and scalable synthesis methods.

• Biological Activity Studies: Investigating its interactions with biological targets and potential therapeutic effects.

• Chemical Modification: Exploring derivatives with enhanced properties through chemical modifications.